[1-(3,4-Dichloro-benzyl)-piperidin-3-yl]-methanol

• IUPAC Name: [1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C13H17Cl2NO/c14-12-4-3-10(6-13(12)15)7-16-5-1-2-11(8-16)9-17/h3-4,6,11,17H,1-2,5,7-9H2
• InChI Key: DSMFHKZBPHLJGD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC(=C(C=C2)Cl)Cl)CO
• Molecular Formula: C13H17Cl2NO
• Molecular Weight: 274.18 g/mol

Description

1-(3,4-Dichloro-benzyl)-piperidin-3-yl]-methanol, commonly referred to as DCBP, is an organic compound with a wide range of applications in the scientific research field. DCBP is a derivative of piperidine, an aromatic heterocyclic compound, and is composed of a benzene ring with two chlorine atoms and a piperidine ring. It is a colorless liquid with a molecular weight of 250.19 g/mol, a boiling point of 218-220 °C, and a melting point of -8 °C. DCBP has a wide range of uses in scientific research, including synthesis methods, applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

Synthesis and Characterization

• Compounds structurally related to “[1-(3,4-Dichloro-benzyl)-piperidin-3-yl]-methanol” have been synthesized and characterized using various techniques. For instance, 1-(4-Chloro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol was synthesized through condensation reactions and characterized by spectroscopic methods and X-ray crystallography. This process highlights the detailed chemical analysis and structural determination of such compounds (Benakaprasad et al., 2007).

• In a similar vein, [1-(2,5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime was synthesized and characterized. The compound's structure was confirmed by X-ray diffraction, revealing insights into the molecular conformation and intermolecular interactions of related compounds (Karthik et al., 2021).

• Another related compound, 1-(2-Nitro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol, was synthesized using similar techniques, again underscoring the importance of structural analysis in understanding the properties of these compounds (Prasad et al., 2008).

Structural Exploration

• The crystal and molecular structures of related compounds are crucial for understanding their chemical properties. For example, the crystal structure of 1-(toluene-4-sulfonyl)-piperidin-4-yl-methanol was investigated, providing valuable information on molecular conformation and hydrogen bonding (Girish et al., 2008).

• The structural characterization of side products in the synthesis of similar compounds, like 2-chloro-3-nitro-5-(trifluoromethyl)phenylmethanone, helps in understanding the complexity and challenges in the synthesis of these compounds (Eckhardt et al., 2020).

• Studies on [1-(3,5-Dimethyl-2,3-dihydro-isoxazole-4-sulfonyl)-piperidin-4-yl]-diphenyl-methanol also contribute to the understanding of molecular structures and intermolecular forces in similar compounds (Naveen et al., 2015).

Application in Drug Development

• Compounds like (S)-(3-benzyl-3-methyl-2,3-dihydro-benzofuran-6-yl)-piperidin-1-yl-methanone, a selective CB2 receptor agonist, demonstrate the potential application of similar structures in drug development. These compounds can be optimized for in vivo studies and may be valuable in therapeutic applications (Luo & Naguib, 2012).

• The synthesis of 1-Benzyl-4-(5,6-dimethoxy-1H-2-indenylmethyl)piperidine, a donapezil impurity, also reflects the relevance of these compounds in pharmaceutical research, providing insight into impurity profiling and drug synthesis (Sudhakar et al., 2005).